Cas no 105872-18-2 (3-chloro-2-hydroxycyclopent-2-en-1-one)

• Product Name: 3-chloro-2-hydroxycyclopent-2-en-1-one
• CAS No: 105872-18-2
• MF: C₅H₅ClO₂
• MW: 132.54500079155
• CID: 1166259
• PubChem ID: 12651478
• Update Time: 2025-04-20

3-chloro-2-hydroxycyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-hydroxycyclopent-2-en-1-one
• DTXSID40505741
• SCHEMBL10864094
• 105872-18-2

• Inchi： 1S/C5H5ClO2/c6-3-1-2-4(7)5(3)8/h8H,1-2H2
• InChI Key： PZHBXQSXKZBHOX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC1)=O)O

Computed Properties

• Exact Mass: 131.9978071g/mol
• Monoisotopic Mass: 131.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides